Cas no 1286707-29-6 (N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide
• CAS No: 1286707-29-6
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 5905029
• PubChem ID: 52907898
• Update Time: 2025-08-04

N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide
• VU0533571-1
• 1286707-29-6
• AKOS024533849
• N-(3-acetylphenyl)-2-benzamidooxazole-4-carboxamide
• F6154-0109

• Inchi： 1S/C19H15N3O4/c1-12(23)14-8-5-9-15(10-14)20-18(25)16-11-26-19(21-16)22-17(24)13-6-3-2-4-7-13/h2-11H,1H3,(H,20,25)(H,21,22,24)
• InChI Key： YTXJUCYZIPYGDH-UHFFFAOYSA-N
• SMILES： O1C=C(C(NC2=CC=CC(C(C)=O)=C2)=O)N=C1NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 349.10625597g/mol
• Monoisotopic Mass: 349.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide

Introduction to N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide (CAS No. 1286707-29-6)

N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide, identified by its CAS number 1286707-29-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various chemical and biological applications.

The molecular structure of N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide consists of a central 1,3-oxazole ring, which is a five-membered heterocycle containing two oxygen atoms. This oxazole core is further functionalized with an amide group at the 4-position and a benzamido moiety at the 2-position. The presence of the 3-acetylphenyl group on one end of the molecule introduces additional reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse pharmacological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide suggests that it may interact with biological macromolecules in unique ways, potentially leading to novel therapeutic effects.

The benzamido group is another key feature of this compound. Benzamides are well-known for their role as bioactive entities and are commonly found in pharmaceuticals. They often serve as hinge-binding residues in protein-protein interactions and can modulate the activity of enzymes and receptors. The incorporation of a benzamido group into the oxazole framework of N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide may enhance its binding affinity to specific biological targets, thereby increasing its potential as a pharmacological agent.

The 3-acetylphenyl moiety adds another layer of complexity to the molecule. Acetylphenyl groups are known to participate in various chemical reactions, including acylation and condensation reactions, which can be exploited for further derivatization. This functionality may allow for the synthesis of analogs with tailored properties, enabling researchers to fine-tune the biological activity of N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide.

In the context of drug discovery, the synthesis of heterocyclic compounds like N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide is often driven by the desire to identify new molecular scaffolds with improved pharmacokinetic profiles. The oxazole ring itself is known to enhance solubility and bioavailability, which are critical factors for successful drug candidates. Additionally, the presence of multiple functional groups provides opportunities for selective modifications that can optimize metabolic stability and target engagement.

The latest research in this area has highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceuticals. Computational modeling and high-throughput screening have become indispensable tools for predicting the biological activity of novel compounds. N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide, with its complex architecture, presents an excellent candidate for such studies.

Efforts are currently underway to explore the potential therapeutic applications of N-(3-acetylphenyl)-2-benzamido-1,3-oxazole-4-carboxamide. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The benzamido group is particularly interesting in this regard, as it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation pathways.